![molecular formula C6H4FN3 B1144010 5-Fluoro-1H-pyrazolo[3,4-B]pyridine CAS No. 1256788-84-7](/img/structure/B1144010.png)
5-Fluoro-1H-pyrazolo[3,4-B]pyridine
Overview
Description
5-Fluoro-1H-pyrazolo[3,4-B]pyridine is a heterocyclic compound with the molecular formula C6H4FN3. It has a molecular weight of 137.12 g/mol . This compound is part of the pyrazolopyridines family, which are bicyclic heterocyclic compounds that have been of interest due to their close similarity with the purine bases adenine and guanine .
Synthesis Analysis
The synthesis of 5-Fluoro-1H-pyrazolo[3,4-B]pyridine and its derivatives has been reported in several studies. For instance, a new approach for the synthesis of a key intermediate for the preparation of vericiguat was developed from 2-chloro-5-fluoronicotinic acid, a commercially available material . Another study introduced a new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst .Molecular Structure Analysis
The molecular structure of 5-Fluoro-1H-pyrazolo[3,4-B]pyridine was confirmed by 1H and 13C NMR spectroscopy, mass spectrometry, and single-crystal X-ray crystallography . The InChI code for this compound is 1S/C6H4FN3/c7-5-1-4-2-9-10-6(4)8-3-5/h1-3H, (H,8,9,10) and the InChI key is HNOJSDJMLDYOIK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-Fluoro-1H-pyrazolo[3,4-B]pyridine is a solid at room temperature. It has a molecular weight of 137.11 g/mol. The compound has one hydrogen bond donor count and three hydrogen bond acceptor counts. It has a rotatable bond count of zero. The exact mass and monoisotopic mass of the compound are 137.03892530 g/mol .Scientific Research Applications
Biomedical Applications
The 1H-Pyrazolo[3,4-b]pyridines, which include 5-Fluoro-1H-pyrazolo[3,4-B]pyridine, have been extensively studied for their biomedical applications . They are a group of heterocyclic compounds that present two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described, which are included in more than 5500 references .
Substitution Patterns
The substitution patterns of 1H-pyrazolo[3,4-b]pyridines have been reviewed, establishing the type of substituents mainly used at positions N1, C3, C4, C5, and C6 . Such analysis has established that the 1H-isomers (substituted or unsubstituted at N1) predominate in a ratio of 3.6 to 1 .
Medicinal Chemistry
Structures of 1H-pyrazolo[3,4-b]pyridines have attracted the interest of medicinal chemists due to the close similitude with the purine bases adenine and guanine . This interest is clearly illustrated by the more than 300,000 structures of 1H-pyrazolo[3,4-b]pyridines included in SciFinder .
Drug Development
5-Fluoro-1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carbonitrile is a key intermediate for the preparation of vericiguat . Vericiguat is a drug used for treating patients with heart failure .
Chemical Research
The development of new synthesis processes for pyrazolopyridine from the fusion of pyrano[2,3-c]pyrazole containing cyano and amino groups with aniline has been reported . This research highlights the use of a,b-unsaturated compounds in reactions with N-nucleophiles .
Mechanism of Action
Target of Action
Similar compounds have been found to target polo-like kinase 4 (plk4), a serine/threonine protein kinase involved in regulating cell mitosis and centriole duplication .
Mode of Action
It’s known that the compound undergoes n-1 benzylation, a process confirmed by 1h and 13c nmr spectroscopy, mass spectrometry, and single-crystal x-ray crystallography .
Biochemical Pathways
A related compound, 1h-pyrazolo[3,4-b]pyridines, has been synthesized from both a preformed pyrazole or pyridine .
Result of Action
Related compounds have shown strong fluorescence which can be distinguished by our eyes readily in dmso or under uv light (360 nm) .
properties
IUPAC Name |
5-fluoro-1H-pyrazolo[3,4-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FN3/c7-5-1-4-2-9-10-6(4)8-3-5/h1-3H,(H,8,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNOJSDJMLDYOIK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=NNC2=NC=C1F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-1H-pyrazolo[3,4-B]pyridine | |
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